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Compound of Interest

Compound Name: Arctiin

Cat. No.: B8068930 Get Quote

AN-HPLC-001

Introduction

Arctiin, a prominent lignan found in plants of the Arctium genus (burdock), has garnered

significant interest in the pharmaceutical and nutraceutical industries due to its diverse

pharmacological activities. These activities include anti-inflammatory, anti-cancer, and anti-viral

properties. Accurate and reliable quantification of Arctiin in plant extracts is crucial for quality

control, standardization of herbal products, and pharmacokinetic studies. This application note

presents a detailed, validated High-Performance Liquid Chromatography (HPLC) method for

the quantification of Arctiin in plant extracts.

Principle

This method utilizes Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

with UV detection for the separation and quantification of Arctiin. The stationary phase, a C18

column, retains the nonpolar analyte, Arctiin. A mobile phase consisting of a mixture of

methanol and water is used to elute Arctiin from the column. The concentration of Arctiin in

the sample is determined by comparing the peak area of the analyte to a calibration curve

generated from known concentrations of an Arctiin standard. The detection wavelength is set

at 280 nm, which is the maximum absorbance wavelength for Arctiin.
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Equipment and Reagents
Equipment:

High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector

Kromasil C18 column (250 x 4.6 mm, 5 µm) or equivalent[1]

Ultrasonic bath

Analytical balance

Volumetric flasks (10 mL, 50 mL)

Syringes and 0.45 µm syringe filters

Reagents:

Arctiin reference standard (>98% purity)

Methanol (HPLC grade)[1]

Water (HPLC grade)[1]

Plant extract samples

Preparation of Standard Solutions
Stock Standard Solution (0.63 mg/mL): Accurately weigh 6.3 mg of Arctiin reference

standard and dissolve it in a 10 mL volumetric flask with methanol.[1] Sonicate for 5 minutes

to ensure complete dissolution.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock standard solution with methanol to achieve concentrations in the desired linear range

(e.g., 1.575 to 4.725 µg/mL).[1]
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Extraction: Accurately weigh 0.5 g of the powdered plant material and place it in a 50 mL

conical flask.

Add 50 mL of methanol to the flask.

Perform ultrasonic extraction for 30 minutes.

Filter the extract through Whatman No. 1 filter paper.

Evaporate the filtrate to dryness using a rotary evaporator or a water bath.

Reconstitute the dried extract in a 10 mL volumetric flask with methanol.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

HPLC Chromatographic Conditions
The HPLC analysis is performed using the following conditions:

Parameter Value

Column Kromasil C18 (250 x 4.6 mm, 5 µm)

Mobile Phase Methanol: Water (55:45, v/v)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Detection Wavelength 280 nm

Column Temperature Ambient

Data Analysis and Quantification
Construct a calibration curve by plotting the peak area of the Arctiin standard solutions

against their corresponding concentrations.

Perform a linear regression analysis on the calibration curve to obtain the equation of the line

(y = mx + c) and the correlation coefficient (r²). An r² value > 0.999 is considered acceptable.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8068930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8068930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inject the prepared plant extract sample into the HPLC system.

Identify the Arctiin peak in the sample chromatogram by comparing its retention time with

that of the standard.

Calculate the concentration of Arctiin in the sample using the regression equation from the

calibration curve.

Method Validation Data
The described HPLC method was validated for linearity, accuracy (recovery), and precision.

Validation Parameter Result

Linearity Range 1.575 - 4.725 µg

Correlation Coefficient (r) 0.9995

Average Recovery 101.55%

Precision (RSD) 2.23%

Stability Samples are stable for 24 hours

Quantitative Results of Arctiin in Plant Extracts
The validated method was applied to determine the Arctiin content in a sample of Arctium

tomentosum Mill.

Plant Material Arctiin Content (mg/g)

Arctium tomentosum Mill. 10.69

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b8068930?utm_src=pdf-body
https://www.benchchem.com/product/b8068930?utm_src=pdf-body
https://www.benchchem.com/product/b8068930?utm_src=pdf-body
https://www.benchchem.com/product/b8068930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8068930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample & Standard Preparation

HPLC Analysis

Data Analysis

Weigh 0.5g Powdered
Plant Material

Add 50mL Methanol

Ultrasonic Extraction (30 min)

Filter Extract

Evaporate to Dryness

Reconstitute in 10mL Methanol

Filter (0.45 µm) into Vial

Inject Sample Solution

Weigh Arctiin Standard

Dissolve in Methanol (Stock)

Prepare Working Standards

Inject Standard Solutions

Generate Calibration Curve

Calculate Arctiin Concentration

Acquire Chromatographic Data

Identify Arctiin Peak by Retention Time

Integrate Peak Area

Report Results (mg/g)

Click to download full resolution via product page

Figure 1. Experimental workflow for HPLC quantification of Arctiin.
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Figure 2. Principle of HPLC-based quantification of Arctiin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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